6-Chloro-1,2,3,4-tetrahydro-1,5-naphthyridine

• IUPAC Name: 6-chloro-1,2,3,4-tetrahydro-1,5-naphthyridine
• InChI: InChI=1S/C8H9ClN2/c9-8-4-3-6-7(11-8)2-1-5-10-6/h3-4,10H,1-2,5H2
• InChI Key: WVAPIDNUVVPQMC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=N2)Cl)NC1
• Molecular Formula: C8H9ClN2
• Molecular Weight: 168.62 g/mol

Description

6-Chloro-1,2,3,4-tetrahydro-1,5-naphthyridine is a derivative of 1,5-naphthyridine. These heterocycles are significant in the field of medicinal chemistry as many of them exhibit a variety of biological activities. They are considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Scientific Research Applications

6-Chloro-1,2,3,4-tetrahydro-1,5-naphthyridine has been studied for its potential as a therapeutic agent in several areas, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, it has been found to have anti-inflammatory effects. In neurodegenerative disease research, it has been found to have neuroprotective effects.

Mechanism of Action

Target of Action

This compound belongs to the 1,5-naphthyridine class of molecules, which are known to exhibit a variety of biological activities . .

Mode of Action

It’s worth noting that 1,5-naphthyridines can react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, and form metal complexes . These interactions could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

1,5-naphthyridines are known to exhibit a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Given the broad range of biological activities exhibited by 1,5-naphthyridines , it’s likely that this compound could have diverse effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Chloro-1,2,3,4-tetrahydro-1,5-naphthyridine in lab experiments is its potential as a therapeutic agent. Another advantage is its ability to inhibit specific pathways, making it a useful tool in studying these pathways. One limitation is that the mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.

Future Directions

There are several future directions for research on 6-Chloro-1,2,3,4-tetrahydro-1,5-naphthyridine. One direction is to further study its potential as a therapeutic agent in cancer, inflammation, and neurodegenerative diseases. Another direction is to study its effects on other pathways and in different contexts. Additionally, there is potential for developing derivatives of this compound with improved efficacy and specificity.
In conclusion, this compound is a heterocyclic compound that has been widely studied for its potential as a therapeutic agent. Its synthesis method, scientific research applications, mechanism of action, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound in treating various diseases.